2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone

• Molecular Formula: C27H27N3O2S
• Molecular Weight: 457.6 g/mol
• IUPAC Name: 2-[[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-1-phenylethanone
• InChI: InChI=1S/C27H27N3O2S/c1-27(2,3)21-12-10-20(11-13-21)25-28-29-26(30(25)22-14-16-23(32-4)17-15-22)33-18-24(31)19-8-6-5-7-9-19/h5-17H,18H2,1-4H3
• InChI Key: IRCZQGCESOYQRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=C(C=C3)OC)SCC(=O)C4=CC=CC=C4

Description

Chemical Structure: This compound features a 1,2,4-triazole core substituted at position 4 with a 4-methoxyphenyl group and at position 5 with a 4-tert-butylphenyl moiety. A sulfanyl (-S-) linker connects the triazole ring to a phenylethanone group. The tert-butyl substituent introduces steric bulk, while the methoxy group enhances electron density in the aromatic system .

Synthesis: Synthesized via S-alkylation of the corresponding triazole-3-thiol intermediate. Typical conditions involve cesium carbonate in polar aprotic solvents (e.g., DMF) to generate the thiolate anion, followed by reaction with α-halogenated phenylethanone derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone typically involves multiple steps One common synthetic route begins with the preparation of the triazole ring through a cyclization reaction involving appropriate precursors The reaction conditions often include the use of solvents such as dimethylformamide or ethanol and catalysts like copper(I) iodide

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the sulfanyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like thiols or amines in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce the corresponding alcohols or amines.

Scientific Research Applications

2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone involves its interaction with specific molecular targets. The triazole ring and sulfanyl group play crucial roles in binding to enzymes or receptors, thereby modulating their activity. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by interacting with binding domains. These interactions can lead to various biological effects, such as inhibition of cell proliferation or modulation of immune responses.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Triazole Positions 4/5)	Key Functional Groups	Biological Activity (Reported)	Key References
Target Compound	4-Methoxyphenyl / 4-tert-Butylphenyl	Sulfanyl-phenylethanone	Not explicitly reported
2-{[5-(4-Chlorophenyl)-4-(4-Methoxyphenyl)-4H-1,2,4-Triazol-3-yl]Sulfanyl}-1-Phenylethanone	4-Methoxyphenyl / 4-Chlorophenyl	Sulfanyl-phenylethanone	Moderate antifungal activity
2-{[4-(4-Ethoxyphenyl)-5-(4-Methoxyphenyl)-4H-1,2,4-Triazol-3-yl]Sulfanyl}-1-Phenylethanone	4-Ethoxyphenyl / 4-Methoxyphenyl	Sulfanyl-phenylethanone	Antibacterial (Gram-positive)
2-(5-(4-(Phenylsulfonyl)phenyl)-4-(2,4-Difluorophenyl)-4H-1,2,4-Triazol-3-ylthio)-1-Phenylethanone	2,4-Difluorophenyl / Phenylsulfonyl	Sulfanyl-phenylethanone, sulfone	Cytotoxic (IC₅₀: 12 µM vs. HeLa)
2-{[5-(4-tert-Butylphenyl)-4-(4-Methoxyphenyl)-4H-1,2,4-Triazol-3-yl]Sulfanyl}-1-(4-Methylphenyl)Ethanone	4-Methoxyphenyl / 4-tert-Butylphenyl	Sulfanyl-(4-methylphenylethanone)	Structural analog; no activity data

Key Findings:

Substituent Effects on Bioactivity :

• The 4-chlorophenyl analog () shows antifungal activity, likely due to the electron-withdrawing Cl enhancing electrophilic interactions with microbial targets .
• The phenylsulfonyl derivative () exhibits cytotoxicity, attributed to the sulfone group’s ability to disrupt cellular redox balance .
• The tert-butyl group in the target compound may improve pharmacokinetic properties (e.g., metabolic stability) compared to smaller substituents like methoxy or ethoxy .

Synthetic Flexibility: Sodium ethoxide/ethanol systems () yield moderate purity, while cesium carbonate/DMF () provides higher reaction efficiency for bulkier substrates like the tert-butyl derivative .

Spectroscopic Differentiation :

• NMR spectra of tert-butyl-containing compounds show distinct upfield shifts for aromatic protons due to steric shielding, unlike chloro or sulfonyl analogs .
• IR spectra confirm the presence of carbonyl (C=O, ~1700 cm⁻¹) and sulfanyl (C-S, ~650 cm⁻¹) groups across all analogs .

Thermal Stability: The tert-butyl group enhances thermal stability (decomposition >250°C) compared to ethoxy or chlorophenyl analogs (~200°C), as inferred from recrystallization solvent data (e.g., ethanol vs. DMF) .

Biological Activity

The compound 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone is a triazole derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the compound's synthesis, biological properties, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{22}N_5OS$ with a molecular weight of approximately 367.47 g/mol. Its structure features a triazole ring, a sulfanyl group, and multiple aromatic substituents (tert-butyl and methoxy groups), which are significant for its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step organic synthesis techniques. A general synthetic route includes:

• Formation of the Triazole Ring : Utilizing appropriate precursors to create the triazole structure.
• Introduction of Aromatic Substituents : Modifying the core structure with tert-butyl and methoxy groups.
• Sulfanyl Group Addition : Incorporating the sulfanyl moiety to enhance reactivity towards biological targets.

Optimizing conditions such as temperature and solvent choice is crucial for achieving high yields and purity during synthesis .

Antifungal and Antibacterial Properties

Compounds containing triazole moieties are widely studied for their antifungal and antibacterial properties . Preliminary studies suggest that 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone may inhibit key enzymes or receptors involved in disease pathways, although specific interactions are still under investigation .

In vitro studies have shown that related triazole compounds exhibit significant activity against various bacterial strains, including Gram-positive and Gram-negative bacteria . The compound's unique functional groups may enhance its solubility and bioavailability, making it a candidate for further research in drug development.

Anti-inflammatory Activity

Recent research indicates that certain analogs of this compound may exhibit anti-inflammatory properties , positioning them as candidates for treating inflammatory diseases . The presence of both the triazole ring and the sulfanyl group is believed to contribute to this activity by interacting with inflammatory pathways.

Case Studies

Several studies have highlighted the biological activity of triazole derivatives similar to 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone :

• COX Inhibition : Some derivatives have been shown to selectively inhibit cyclooxygenase (COX) enzymes, which are crucial in inflammatory processes. For instance, compounds exhibiting IC50 values in the low micromolar range demonstrate promising anti-inflammatory effects .
• Antimicrobial Testing : Compounds analogous to this triazole derivative have been tested against various pathogens using methods like agar disc diffusion, revealing significant antimicrobial activity .

Comparative Analysis

The following table summarizes key features of similar compounds:

Compound Name	Molecular Formula	Key Features
2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(3,4-dichlorophenyl)acetamide	C20H22ClN5OS	Contains dichlorophenyl substituent
2-{[5-(4-tert-butylphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-isopropylphenyl)acetamide	C20H24N4OS	Variation in isopropyl positioning
N-[4-(benzyloxy)phenyl]-2-{[5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio}-acetamide	C22H24N3O2S	Features a benzyloxy group